Cas no 1270381-49-1 (1-(2,3-dimethoxyphenyl)propan-1-amine)

• Product Name: 1-(2,3-dimethoxyphenyl)propan-1-amine
• CAS No: 1270381-49-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD18703470
• CID: 4585225
• PubChem ID: 21504964
• Update Time: 2025-06-09

1-(2,3-dimethoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)propan-1-amine

• MDL： MFCD18703470
• Inchi： 1S/C11H17NO2/c1-4-9(12)8-6-5-7-10(13-2)11(8)14-3/h5-7,9H,4,12H2,1-3H3
• InChI Key： QYIJLGSUJKQBOC-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1OC)(N)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 1-(2,3-dimethoxyphenyl)propan-1-amine

Introduction to 1-(2,3-dimethoxyphenyl)propan-1-amine (CAS No. 1270381-49-1)

1-(2,3-dimethoxyphenyl)propan-1-amine, with the CAS number 1270381-49-1, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a propan-1-amine moiety substituted with a 2,3-dimethoxyphenyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a subject of interest for both academic research and industrial applications.

The chemical formula of 1-(2,3-dimethoxyphenyl)propan-1-amine is C₁₂H₁₇NO₂. Its molecular weight is approximately 207.26 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of a halogenated propan-1-amine derivative with a 2,3-dimethoxyphenyl group. The synthetic route often involves the use of palladium-catalyzed coupling reactions, which are known for their efficiency and selectivity in forming carbon-carbon bonds.

In terms of physical properties, 1-(2,3-dimethoxyphenyl)propan-1-amine is a colorless to pale yellow liquid at room temperature. It has a characteristic amine odor and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's solubility in water is limited due to the presence of the hydrophobic phenyl ring and the methoxy groups. These properties make it suitable for use in various chemical reactions and formulations.

The biological activity of 1-(2,3-dimethoxyphenyl)propan-1-amine has been the focus of several recent studies. Research has shown that this compound exhibits significant interactions with various receptors and enzymes in biological systems. For instance, it has been reported to have moderate affinity for serotonin receptors, particularly the 5-HT_2A receptor. This interaction has led to its evaluation as a potential lead compound for the development of new therapeutic agents for mood disorders and other psychiatric conditions.

In addition to its potential as a therapeutic agent, 1-(2,3-dimethoxyphenyl)propan-1-amine has also been studied for its effects on the central nervous system (CNS). Preclinical studies have demonstrated that it can modulate neurotransmitter levels and influence neuronal activity. These findings suggest that the compound may have applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. However, further research is needed to fully understand its mechanisms of action and potential therapeutic benefits.

The safety profile of 1-(2,3-dimethoxyphenyl)propan-1-amine is an important consideration for its use in pharmaceutical development. Toxicological studies have shown that it exhibits low acute toxicity when administered orally or intraperitoneally in animal models. However, chronic exposure and long-term effects are still under investigation. It is important to note that while the compound shows promise in preclinical studies, rigorous safety assessments are necessary before it can be considered for clinical trials.

In the context of drug discovery and development, 1-(2,3-dimethoxyphenyl)propan-1-amine represents an interesting lead compound due to its unique structure and biological activity. The compound's ability to interact with multiple receptors and enzymes makes it a valuable tool for exploring new therapeutic targets. Additionally, its synthetic accessibility and chemical stability contribute to its potential as a starting point for the design of more potent and selective derivatives.

The current landscape of research on 1-(2,3-dimethoxyphenyl)propan-1-amine is dynamic and evolving. Recent advancements in computational chemistry and high-throughput screening technologies have facilitated the identification of novel analogs with improved pharmacological properties. These efforts aim to optimize the compound's efficacy while minimizing potential side effects.

In conclusion, 1-(2,3-dimethoxyphenyl)propan-1-amine (CAS No. 1270381-49-1) is a promising compound with a wide range of potential applications in both academic research and industrial settings. Its unique chemical structure and biological activity make it an attractive candidate for further investigation as a lead molecule in drug discovery programs. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the development of innovative therapeutic strategies.